molecular formula C11H12O2S B8450997 2-(Cyclobutylsulfanyl)benzoic Acid

2-(Cyclobutylsulfanyl)benzoic Acid

Cat. No.: B8450997
M. Wt: 208.28 g/mol
InChI Key: QWFZTLYCAWUQKW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(Cyclobutylsulfanyl)benzoic Acid is a useful research compound. Its molecular formula is C11H12O2S and its molecular weight is 208.28 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H12O2S

Molecular Weight

208.28 g/mol

IUPAC Name

2-cyclobutylsulfanylbenzoic acid

InChI

InChI=1S/C11H12O2S/c12-11(13)9-6-1-2-7-10(9)14-8-4-3-5-8/h1-2,6-8H,3-5H2,(H,12,13)

InChI Key

QWFZTLYCAWUQKW-UHFFFAOYSA-N

Canonical SMILES

C1CC(C1)SC2=CC=CC=C2C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 2A (7.20 g, 28.3 mmol) in THF (190 mL) was added 1 N LiOH (94 mL). The reaction was stirred for 1 h at rt, then was heated gradually to 65° C. After cooling to rt, the THF was removed under reduced pressure. The remaining solution was cooled to 0° C. and acidified to pH 1 with 1N HCl. The product was extracted with CH2Cl2, and the organic layer was washed with brine, dried (MgSO4), filtered and concentrated to provide 2B as a clear oil (6.30 g). LC-MS: 241.08 (M+H)+.
Name
2A
Quantity
7.2 g
Type
reactant
Reaction Step One
Name
Quantity
94 mL
Type
reactant
Reaction Step One
Name
Quantity
190 mL
Type
solvent
Reaction Step One
Name

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